Cas no 2177060-70-5 (2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one)

2-(Benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one is a heterocyclic compound featuring a fused pyrrolopyridine core with a benzyloxy-substituted ethanone moiety. This structure is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The benzyloxy group enhances solubility and reactivity, while the pyrrolopyridine scaffold offers a rigid framework for selective binding interactions. Its well-defined synthetic pathway and stability under standard conditions make it a reliable building block for pharmaceutical research and drug discovery applications.
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one structure
2177060-70-5 structure
Product Name:2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one
CAS No:2177060-70-5
MF:C16H16N2O2
MW:268.310443878174
CID:5864370
PubChem ID:121191134
Update Time:2025-05-25

2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one
    • 2177060-70-5
    • 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
    • 1-(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)-2-phenylmethoxyethanone
    • 2-(benzyloxy)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethanone
    • AKOS032749453
    • F6555-6437
    • Inchi: 1S/C16H16N2O2/c19-16(12-20-11-13-5-2-1-3-6-13)18-9-14-7-4-8-17-15(14)10-18/h1-8H,9-12H2
    • InChI Key: WBIYYKXOVIKPMK-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC(N1CC2C(=CC=CN=2)C1)=O

Computed Properties

  • Exact Mass: 268.121177757g/mol
  • Monoisotopic Mass: 268.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.4Ų

2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6555-6437-2μmol
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
2μmol
$85.5 2023-09-08
Life Chemicals
F6555-6437-5μmol
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
5μmol
$94.5 2023-09-08
Life Chemicals
F6555-6437-10μmol
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
10μmol
$103.5 2023-09-08
Life Chemicals
F6555-6437-20μmol
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
20μmol
$118.5 2023-09-08
Life Chemicals
F6555-6437-1mg
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
1mg
$81.0 2023-09-08
Life Chemicals
F6555-6437-2mg
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
2mg
$88.5 2023-09-08
Life Chemicals
F6555-6437-3mg
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
3mg
$94.5 2023-09-08
Life Chemicals
F6555-6437-4mg
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
4mg
$99.0 2023-09-08
Life Chemicals
F6555-6437-5mg
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
5mg
$103.5 2023-09-08
Life Chemicals
F6555-6437-10mg
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
2177060-70-5
10mg
$118.5 2023-09-08

Additional information on 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one

2-(Benzyloxy)-1-{5H,6H,7H-Pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one: A Comprehensive Overview

The compound 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one (CAS No. 2177060-70-5) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The benzyloxy group and the pyrrolo[3,4-b]pyridine ring system are key structural elements that contribute to its intriguing properties.

Recent studies have highlighted the importance of pyrrolo[3,4-b]pyridine derivatives in medicinal chemistry. These structures are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the benzyloxy group in this compound further enhances its pharmacokinetic properties, making it a promising candidate for further exploration in therapeutic development.

The synthesis of 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one involves a multi-step process that typically includes the formation of the pyrrolo[3,4-b]pyridine core followed by functionalization with the benzyloxy group. Researchers have employed various strategies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic methods. These advancements have significantly improved the yield and purity of the compound.

From a pharmacological perspective, this compound has shown interesting activity in preclinical models. Studies have demonstrated its potential as a kinase inhibitor, with particular focus on its ability to target specific signaling pathways involved in cancer progression. The benzyloxy group plays a crucial role in modulating the compound's bioavailability and stability in vivo.

Moreover, the pyrrolo[3,4-b]pyridine ring system is known for its ability to adopt diverse conformations, which can influence its interactions with biological targets. Computational studies have been conducted to explore the molecular dynamics of this compound, providing valuable insights into its binding modes and potential for optimization.

In terms of applications, 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one holds promise as a lead compound for drug development. Its unique combination of structural features and pharmacological properties makes it an attractive candidate for further investigation. Researchers are currently exploring its potential in treating various diseases, including cancer and inflammatory disorders.

As research on this compound continues to advance, it is expected that new insights into its mechanism of action and therapeutic potential will emerge. The integration of cutting-edge techniques such as CRISPR-Cas9 screening and machine learning algorithms is likely to accelerate the discovery process and pave the way for novel therapeutic interventions.

In conclusion, 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one (CAS No. 2177060-70-5) is a compelling molecule with significant potential in medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research progresses, this compound is poised to play a key role in advancing our understanding of disease mechanisms and developing innovative treatments.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd